Cas no 40158-95-0 (erucifoline)

• Product Name: erucifoline
• CAS No: 40158-95-0
• MF: C₁₈H₂₃NO₆
• MW: 349.37832570076
• CID: 1999500
• PubChem ID: 101621379
• Update Time: 2025-07-21

erucifoline Chemical and Physical Properties

Names and Identifiers

• erucifoline
• (12ξ,13ξ)-12,13-Epoxy-19-hydroxysenecionan-11,16-dione
• Alkaloid S-C
• Erucifoline A
• HY-N9509
• AKOS040758113
• CS-0182689
• (12xi,13xi)-12,13-Epoxy-19-hydroxysenecionan-11,16-dione
• (Z)-Erucifolin
• 1ST14159
• DA-63275
• 40158-95-0
• DTXSID401019771
• (5R,9Z,12R,18R)-9-Ethylidene-7-(hydroxymethyl)-5-methyl-3,6,11-trioxa-15-azatetracyclo[10.5.1.05,7.015,18]octadec-1(17)-ene-4,10-dione
• FE161550
• (7?,13?)-19-Hydroxy-12,13-epoxysenecionan-11,16-dione

• Inchi： 1S/C18H23NO6/c1-3-11-8-18(10-20)17(2,25-18)16(22)23-9-12-4-6-19-7-5-13(14(12)19)24-15(11)21/h3-4,13-14,20H,5-10H2,1-2H3/b11-3-/t13-,14-,17+,18?/m1/s1
• InChI Key： NOQVBHHOUTTZGE-AJDQYRSESA-N
• SMILES： O1[C@]2(C(=O)OCC3=CCN4CC[C@H]([C@H]43)OC(/C(=C\C)/CC12CO)=O)C

Computed Properties

• Exact Mass: 349.15253745g/mol
• Monoisotopic Mass: 349.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.6Ų
• XLogP3: -0.2

Experimental Properties

• Color/Form: Powder
• Density: 1.37
• Boiling Point: 591.8°C at 760 mmHg
• Flash Point: 311.7°C
• Refractive Index: 1.603

erucifoline Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on erucifoline

Erucifoline (CAS No. 40158-95-0): A Comprehensive Overview of Its Biochemical Profile and Emerging Therapeutic Applications

Erucifoline, identified by the Chemical Abstracts Service Number (CAS No.) 40158-95-0, is a naturally occurring compound that has garnered significant attention in the field of pharmaceutical research due to its diverse biological activities. This compound, derived from the seeds of Brassica juncea (mustard), belongs to the family of isothiocyanates and has been studied for its potential therapeutic benefits, particularly in the context of cardiovascular health and neuroprotection.

The molecular structure of erucifoline features a unique combination of functional groups that contribute to its pharmacological properties. Its chemical formula, C₁₉H₂₁NOS, underscores its complexity and the potential for multifaceted interactions with biological targets. These structural characteristics have made erucifoline a subject of interest for researchers exploring novel drug candidates.

In recent years, studies have highlighted the antioxidant and anti-inflammatory properties of erucifoline. These effects are particularly relevant in the context of chronic diseases where oxidative stress and inflammation play pivotal roles. For instance, research has demonstrated that erucifoline can modulate signaling pathways involved in inflammation, such as NF-κB, thereby reducing pro-inflammatory cytokine production.

Erucifoline's potential in cardiovascular health has been a focal point of investigation. Preclinical studies have shown that it can exert protective effects on the cardiovascular system by improving endothelial function, reducing oxidative stress, and inhibiting platelet aggregation. These findings suggest that erucifoline may have therapeutic implications in conditions such as atherosclerosis and hypertension.

The neuroprotective properties of erucifoline have also been extensively studied. Evidence suggests that it can cross the blood-brain barrier and protect against neurodegenerative diseases by mitigating oxidative damage and inhibiting inflammatory responses in neural tissues. This has opened up avenues for exploring its use in treating conditions like Alzheimer's disease and Parkinson's disease.

In addition to its biochemical activities, the pharmacokinetic profile of erucifoline has been carefully examined. Studies indicate that it exhibits good oral bioavailability and can be metabolized into active derivatives that contribute to its therapeutic effects. Understanding these metabolic pathways is crucial for optimizing dosages and delivery methods to maximize efficacy.

The safety profile of erucifoline has been assessed through various toxicological studies, which have generally reported low toxicity at tested doses. However, further research is needed to fully elucidate its long-term safety and potential side effects. This ongoing research is essential for translating preclinical findings into clinical applications.

The integration of computational methods, such as molecular docking and network pharmacology, has enhanced the understanding of how erucifoline interacts with biological targets. These approaches have identified key proteins and pathways modulated by erucifoline, providing insights into its mechanisms of action. Such integrative strategies are increasingly employed in modern drug discovery to accelerate the development of novel therapeutics.

The therapeutic potential of erucifoline extends beyond cardiovascular and neuroprotective applications. Emerging research suggests that it may have anti-cancer properties by inducing apoptosis in tumor cells and inhibiting angiogenesis. These findings warrant further investigation to explore its role in oncology.

The role of natural products like erucifoline In traditional medicine systems cannot be overstated. Modern scientific approaches are increasingly validating these age-old uses by providing evidence-based support for their efficacy. The case of erucifoline presents an excellent example of how traditional knowledge can inspire modern drug discovery.

The future direction of research on erucifoline Involves exploring combination therapies with other compounds to enhance therapeutic outcomes. Additionally, investigating new synthetic pathways to produce analogs with improved bioavailability and reduced side effects could expand its clinical applications.